Cas no 71302-55-1 (1-Pentene-1-sulfonicacid)

• Product Name: 1-Pentene-1-sulfonicacid
• CAS No: 71302-55-1
• MF: C₅H₁₀O₃S
• MW: 150.196100711823
• CID: 548200
• PubChem ID: 53422550
• Update Time: 2025-04-19

1-Pentene-1-sulfonicacid Chemical and Physical Properties

Names and Identifiers

• 1-Pentene-1-sulfonicacid
• 1-Penten-1-sulfonicacid
• pent-1-ene-1-sulfonic acid
• FT-0608202
• DTXSID60698109
• 71302-55-1

• Inchi： 1S/C5H10O3S/c1-2-3-4-5-9(6,7)8/h4-5H,2-3H2,1H3,(H,6,7,8)
• InChI Key： YYCQMSUMNUDDID-UHFFFAOYSA-N
• SMILES： S(C=CCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 150.0351
• Monoisotopic Mass: 150.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 0.8

Experimental Properties

• Refractive Index: 1.487
• PSA: 54.37
• LogP: 2.26880